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Cholesterol-Sensing Receptors and Key Proteins

The table below summarizes some important cholesterol-related receptors and their signaling pathways

identified in the search results.

Endogenous Kev Siagnalin
Receptor/Protein 9 ysig g

Primary Biological Role

Ligand Pathway
CH25H | 25HC [1]  Cholesterol CH25H-25HC- Converts cholesterol to 25-
(substrate) STING Axis hydroxycholesterol (25HC); in MDSCs,
25HC suppresses cGAS-STING to enhance
immunosuppressive function [1].
LYCHOS Cholesterol LYCHOS- Lysosomal cholesterol sensor; couples
(GPR155) [2] mTORC1 cholesterol availability to mTORC1
Pathway activation via GATOR1-Rag GTPase
modulation [2].
NPC1 [3] Cholesterol Lysosomal Lysosomal membrane protein promoting
Cholesterol cholesterol export; inhibits mMTORC1
Efflux signaling [3].
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Endogenous Key Signaling

Receptor/Protein . Primary Biological Role
Ligand Pathway

LXRa [3] Oxysterols LXRa-Mediated  Nuclear receptor activated by oxysterols;
(e.g., 25HC) Transcription upregulates genes like ABCA1/ABCG1 for

cholesterol efflux [3].

Experimental Approaches for Cholesterol Receptor
Research

Based on the methodologies from the search results, here are common techniques used to study the function

of cholesterol-sensing receptors.

¢ Genetic Manipulation:

o Gene Knockdown/Knockout: Generating myeloid-specific Ch25h knockdown mice to study its
role in the immunosuppressive function of Myeloid-Derived Suppressor Cells (MDSCs) [1].

o Site-Directed Mutagenesis: Creating point mutations (e.g., Y57A in LYCHOS) to disrupt
cholesterol binding and study its functional impact [2].

e Functional Assays:

o Cell Migration: Using microfluidic chemotaxis chambers to assess directed cell migration
towards chemoattractants like CXCL12 after cholesterol depletion [4].

o Immunosuppression Assays: Evaluating T cell proliferation suppression by MDSCs after
modulation of CH25H and 25HC levels [1].

o Signal Transduction Analysis: Employing Western blotting to detect phosphorylation of key
signaling molecules (e.g., ERK, Akt, STING, TBK1) in pathways downstream of receptor
activation [1] [4].

¢ Biophysical and Structural Techniques:

o Single-Particle Tracking (SPT): Visualizing and quantifying receptor nanoclustering and
lateral dynamics in the cell membrane using TIRF microscopy [4].

o Cryo-Electron Microscopy (Cryo-EM): Determining high-resolution structures of receptors
(e.g., LYCHOS) in complex with cholesterol or its analogues to understand the structural basis
of cholesterol sensing [2].

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.sciencedirect.com/science/article/pii/S240584402501357X
https://www.sciencedirect.com/science/article/pii/S240584402501357X
https://pmc.ncbi.nlm.nih.gov/articles/PMC12475974/
https://www.nature.com/articles/s41467-025-61966-w
https://pmc.ncbi.nlm.nih.gov/articles/PMC12532918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12475974/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12475974/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12532918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12532918/
https://www.nature.com/articles/s41467-025-61966-w
https://www.smolecule.com/products/s12871002?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

o Fluorescence Resonance Energy Transfer (FRET): Investigating receptor dimerization or
conformational changes using FRET and Fluorescence Lifetime Imaging Microscopy (FLIM) [4].

¢ Biochemical Analysis:

o Lipidomics: Using Ultra-High Performance Liquid Chromatography-Mass Spectrometry
(UPLC-MS/MS or UHPLC-MS) to precisely measure cellular levels of cholesterol, 25HC, and

other lipids [1] [4].
o Ligand Binding: Using flow cytometry with fluorescently labeled ligands (e.g., CXCL12-
ATTO700) to assess receptor binding affinity and occupancy [4].

CH25H |/ 25HC Signaling Pathway in Colorectal Cancer

The diagram below illustrates the signaling pathway mediated by the cholesterol metabolite 25-
hydroxycholesterol (25HC) in Myeloid-Derived Suppressor Cells (MDSCs) within the colorectal cancer

tumor microenvironment [1].
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CH25H/25HC pathway suppresses STING to increase ARG1 and immunosuppression.
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This pathway shows how metabolic reprogramming in the tumor microenvironment can lead to immune
evasion. The key mechanism is disinhibition: 25HC does not directly activate ARG1 but instead suppresses
the cGAS-STING pathway, which normally represses ARG1. This releases the "brake" on ARG1 expression
[1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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